Cas no 898423-26-2 (N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide)

• Product Name: N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide
• CAS No: 898423-26-2
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5482483
• Update Time: 2025-06-18

N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• NDHPNZBNJANYMY-UHFFFAOYSA-N
• N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide

• Inchi： 1S/C20H19N3O3/c24-17-9-8-14-12-16(11-13-5-4-10-23(17)18(13)14)22-20(26)19(25)21-15-6-2-1-3-7-15/h1-3,6-7,11-12H,4-5,8-10H2,(H,21,25)(H,22,26)
• InChI Key： NDHPNZBNJANYMY-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide

Professional Introduction to Compound with CAS No. 898423-26-2 and Product Name: N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide

This compound, identified by the CAS number 898423-26-2, is a sophisticated molecular entity with a complex structural framework that has garnered significant attention in the field of chemical and biomedical research. The product name, N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide, provides a detailed insight into its chemical composition and architecture. This intricate structure is characterized by a tricyclic backbone fused with various heterocyclic rings, which contribute to its unique physicochemical properties and potential biological activities.

The molecular structure of this compound features a 2-oxo-substituted azatricyclic tridecane core, which is further functionalized with a phenyl group and an ethanediamide moiety. The presence of multiple double bonds and heteroatoms in its framework suggests that it may exhibit diverse interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their wide range of biological activities. The tricyclic system in this compound not only contributes to its structural stability but also enhances its potential to interact with biological macromolecules such as proteins and enzymes. This has led to extensive research into its pharmacological properties, particularly in the context of antimicrobial, anti-inflammatory, and anticancer therapies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. The combination of the azatricyclic ring system with the ethanediamide group creates a versatile platform that can be modified to target specific biological pathways. This flexibility has been exploited in various research studies aimed at identifying novel drug candidates with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential binding sites on biological targets and design derivatives of this compound that are more likely to exhibit desired pharmacological effects. These computational approaches have significantly accelerated the drug discovery process and have opened up new avenues for therapeutic intervention.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its structure. The multi-step synthetic route involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to ensure high yields and purity. The successful synthesis of this molecule underscores the expertise and innovation present in modern chemical research laboratories.

In addition to its potential therapeutic applications, this compound has also attracted attention for its role as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal candidate for further functionalization, allowing chemists to explore new chemical space and develop novel materials with tailored properties.

The study of this compound also highlights the importance of interdisciplinary collaboration in advancing scientific knowledge. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers can gain a comprehensive understanding of molecular structure-function relationships and develop innovative solutions to complex biological problems.

As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics. Their unique structural features and diverse biological activities make them valuable tools for exploring new treatment modalities and addressing unmet medical needs.

In conclusion, the compound with CAS number 898423-26-2 represents a significant advancement in chemical and biomedical research. Its complex structure, derived from the product name N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}-N'-phenylethanediamide, offers numerous opportunities for further exploration in drug discovery and therapeutic applications. The ongoing research into this molecule underscores its potential as a cornerstone in the development of innovative treatments for various diseases.